Cas no 141543-63-7 (1-(5-Isoquinolinesulfonyl)piperazine Hydrochloride)

• Product Name: 1-(5-Isoquinolinesulfonyl)piperazine Hydrochloride
• CAS No: 141543-63-7
• MF: C₁₃H₁₆ClN₃O₂S
• MW: 313.803040504456
• CID: 824806
• PubChem ID: 9839820
• Update Time: 2025-04-19

1-(5-Isoquinolinesulfonyl)piperazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-Isoquinolinesulfonyl)piperazine Hydrochloride
• 1-(5-ISOQUINOLINESULFONYL)PIPERAZINE, DIHYDROCHLORIDE
• HA-100 Hydrochloride
• 5-piperazin-1-ylsulfonylisoquinoline,hydrochloride
• DB-258858
• HY-100984A
• ha-100
• 5-(piperazin-1-ylsulfonyl)isoquinoline hydrochloride
• EN300-140243
• HA-100 (hydrochloride)
• 5-piperazin-1-ylsulfonylisoquinoline;hydrochloride
• CS-0255136
• CHEMBL1707053
• 141543-63-7
• MLS002172453
• SMR001254087
• 5-(piperazine-1-sulfonyl)isoquinoline hydrochloride
• AKOS025980358
• 5-(piperazin-1-ylsulfonyl)isoquinolinehydrochloride
• DTXSID50431683
• 5-(Piperazine-1-sulfonyl)isoquinoline--hydrogen chloride (1/1)
• SCHEMBL1165381
• F79779

• Inchi： 1S/C13H15N3O2S.ClH/c17-19(18,16-8-6-14-7-9-16)13-3-1-2-11-10-15-5-4-12(11)13;/h1-5,10,14H,6-9H2;1H
• InChI Key： MBZNIYPWRIDBOD-UHFFFAOYSA-N
• SMILES： Cl.S(C1=CC=CC2C=NC=CC1=2)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 313.06500
• Monoisotopic Mass: 313.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Melting Point: 252-254°C
• PSA: 70.68000
• LogP: 2.97820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives